2-bromo-4-methyl-6-(prop-2-en-1-yl)phenol
Overview
Description
“2-bromo-4-methyl-6-(prop-2-en-1-yl)phenol” is a chemical compound with the molecular formula C10H11BrO. It has a molecular weight of 227.1 g/mol .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a phenol group (an aromatic ring with a hydroxyl group), a bromine atom, a methyl group, and a prop-2-en-1-yl group .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-4-methyl-6-(prop-2-en-1-yl)phenol involves the bromination of 4-methyl-2-(prop-2-en-1-yl)phenol.", "Starting Materials": [ "4-methyl-2-(prop-2-en-1-yl)phenol", "Bromine", "Sodium hydroxide", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Dissolve 4-methyl-2-(prop-2-en-1-yl)phenol in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring.", "Step 3: After the addition of bromine is complete, add sodium hydroxide to the solution to neutralize the mixture.", "Step 4: Extract the product with ether.", "Step 5: Wash the ether layer with water and dry over anhydrous sodium sulfate.", "Step 6: Evaporate the ether to obtain 2-bromo-4-methyl-6-(prop-2-en-1-yl)phenol as a yellow solid." ] } | |
CAS No. |
2120-17-4 |
Molecular Formula |
C10H11BrO |
Molecular Weight |
227.1 |
Purity |
95 |
Origin of Product |
United States |
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